Cas no 1403766-60-8 (6-oxo-octahydrocyclopenta[c]pyrrole-1-carboxylic acid)

• Product Name: 6-oxo-octahydrocyclopenta[c]pyrrole-1-carboxylic acid
• CAS No: 1403766-60-8
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 4594526
• Update Time: 2025-07-19

6-oxo-octahydrocyclopenta[c]pyrrole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-OXO-OCTAHYDRO-CYCLOPENTA[C]PYRROLE-1-CARBOXYLIC ACID
• 6-oxo-octahydrocyclopenta[c]pyrrole-1-carboxylic acid

• Inchi： 1S/C8H11NO3/c10-5-2-1-4-3-9-7(6(4)5)8(11)12/h4,6-7,9H,1-3H2,(H,11,12)
• InChI Key： STOPKANNBIWSML-UHFFFAOYSA-N
• SMILES： N1CC2CCC(=O)C2C1C(O)=O

Computed Properties

• Exact Mass: 169.074
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2

Additional information on 6-oxo-octahydrocyclopenta[c]pyrrole-1-carboxylic acid

Comprehensive Overview of 6-oxo-octahydrocyclopenta[c]pyrrole-1-carboxylic acid (CAS No. 1403766-60-8): Structure, Applications, and Research Insights

The compound 6-oxo-octahydrocyclopenta[c]pyrrole-1-carboxylic acid (CAS No. 1403766-60-8) is a bicyclic heterocyclic molecule featuring a fused cyclopenta[c]pyrrole core with a carboxylic acid functional group at the 1-position and a ketone at the 6-position. This unique structure places it within the broader category of saturated nitrogen-containing heterocycles, which are increasingly studied for their potential in pharmaceutical and agrochemical applications. The octahydro prefix indicates full saturation, contributing to its stability and making it a versatile intermediate in organic synthesis.

Recent interest in 6-oxo-octahydrocyclopenta[c]pyrrole-1-carboxylic acid has surged due to its relevance in drug discovery and medicinal chemistry. Researchers are exploring its role as a scaffold for designing enzyme inhibitors, particularly targeting proteases and kinases involved in inflammatory and metabolic disorders. Its rigid bicyclic framework offers conformational constraints that can enhance binding affinity to biological targets, a feature highly sought after in small-molecule therapeutics. Computational studies suggest its potential as a bioisostere for proline derivatives, expanding its utility in peptide mimetics.

From a synthetic perspective, the preparation of CAS 1403766-60-8 often involves multicomponent reactions or catalytic hydrogenation of aromatic precursors. Green chemistry approaches, such as organocatalysis or flow chemistry, are being investigated to improve yield and sustainability—a response to growing demand for eco-friendly synthesis methods. Analytical characterization typically combines NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the stereochemistry of its three chiral centers, a critical factor for biological activity.

The compound's physicochemical properties—including its logP value, water solubility, and pKa—are frequently analyzed in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling. These studies are essential for hit-to-lead optimization in drug development pipelines. Notably, its carboxylic acid moiety enables salt formation with various counterions, a strategy employed to modulate bioavailability—a topic trending in pharmaceutical formulation forums.

Beyond pharmaceuticals, 6-oxo-octahydrocyclopenta[c]pyrrole-1-carboxylic acid has attracted attention in material science. Its ability to form hydrogen-bonded networks makes it a candidate for designing supramolecular assemblies with tunable properties. Recent patents highlight its incorporation into biodegradable polymers, aligning with global interest in sustainable materials. Additionally, its fluorescence properties are under investigation for sensor applications, particularly in environmental monitoring.

In the context of AI-assisted drug design, this compound has emerged as a test case for machine learning models predicting heterocyclic reactivity. Public datasets like ChEMBL and PubChem now include its structural analogs, enabling QSAR (Quantitative Structure-Activity Relationship) studies. Such interdisciplinary approaches resonate with current searches for "AI in chemistry" and "automated molecular design," reflecting the convergence of computational and experimental sciences.

Quality control of CAS 1403766-60-8 requires stringent HPLC purity testing, often exceeding 98%, to meet Good Manufacturing Practice (GMP) standards. Suppliers increasingly provide certificates of analysis with detailed chromatograms and spectral data, addressing industry demands for transparency—a trend amplified by blockchain technology in chemical supply chains. Storage recommendations typically suggest anhydrous conditions at -20°C to preserve stability, though recent stability studies indicate room-temperature viability for short-term use.

Ongoing clinical research explores derivatives of 6-oxo-octahydrocyclopenta[c]pyrrole-1-carboxylic acid as allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Its structural similarity to natural pyrrolizidine alkaloids (without associated toxicity) has spurred investigations into natural product-inspired synthesis. These developments coincide with rising Google searches for "next-generation heterocycles" and "non-toxic bioactive compounds," underscoring its relevance to contemporary research agendas.

As regulatory agencies emphasize ICH guidelines for impurity profiling, analytical methods like LC-MS/MS are being validated for trace detection of 6-oxo-octahydrocyclopenta[c]pyrrole-1-carboxylic acid in complex matrices. This aligns with the pharmaceutical industry's focus on quality by design (QbD) principles. Furthermore, its inclusion in fragment-based drug discovery libraries highlights its utility for high-throughput screening platforms—a technique dominating recent ACS (American Chemical Society) conference discussions.